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Compound of Interest

Compound Name: Glesatinib

Cat. No.: B1671580

Glesatinib is an investigational, oral inhibitor of MET and AXL, classified as an experimental
anti-cancer drug.[1][2][3] As an investigational and potentially cytotoxic compound, its disposal
requires strict adherence to safety protocols and regulatory guidelines to protect personnel and
the environment. The following procedures provide essential guidance for researchers,
scientists, and drug development professionals on the proper handling and disposal of
Glesatinib waste.

General Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle Glesatinib with appropriate
personal protective equipment (PPE) to avoid exposure.[4][5]

» Engineering Controls: Handle Glesatinib in a well-ventilated area, preferably within a
chemical fume hood or a designated containment area.[4] Ensure safety showers and
eyewash stations are readily accessible.[4]

o Personal Protective Equipment (PPE):
o Gloves: Wear compatible protective gloves.[4]
o Eye Protection: Use safety goggles with side-shields.[4]
o Lab Coat: An impervious lab coat or gown is required.[4]

o Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable
respirator should be used.[4]
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» Handling: Avoid direct contact with the skin, eyes, and clothing.[5] Do not eat, drink, or
smoke in areas where Glesatinib is handled.[4] Wash hands thoroughly after handling the
compound.[4]

Step-by-Step Disposal Protocol

The disposal of investigational drugs like Glesatinib must be conducted in accordance with
federal, state, and local regulations, as well as institutional and sponsor-specific guidelines.[6]
[7] The primary method for the final disposition of cytotoxic and other hazardous
pharmaceutical waste is high-temperature incineration through a licensed hazardous waste
vendor.[7][8][9][10]

Step 1: Waste Identification and Segregation
« |dentify all materials contaminated with Glesatinib. This includes:
o Unused or expired Glesatinib product.
o Empty and partially empty vials, bottles, or other primary containers.[7][8]
o Contaminated lab supplies such as gloves, gowns, bench paper, vials, and pipette tips.[10]
o Contaminated glassware and equipment.

o Segregate Glesatinib waste from regular trash and other chemical waste streams at the
point of generation to prevent cross-contamination.[10]

Step 2: Containerization

o Select a designated, compatible hazardous waste container.[8] These are often provided by
your institution's Environmental Health & Safety (EHS) department and are typically color-
coded (e.g., purple for chemotherapy waste) or clearly marked.[9]

o For sharps waste (needles, syringes), use a designated, puncture-resistant sharps container
for cytotoxic waste.[9]

o Place all contaminated materials, including vials "as is" without emptying them, directly into
the hazardous waste container.[8]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.stemcell.com/media/files/msds/DX21177-SDS_2_0_0.pdf
https://www.benchchem.com/product/b1671580?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-10234/Saracatinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10234/Saracatinib-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1671580?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://novus-environmental.co.uk/blog/disposing-of-cytotoxic-and-cytostatic-waste/
https://www.danielshealth.com/knowledge-center/guide-cytotoxic-waste
https://www.benchchem.com/product/b1671580?utm_src=pdf-body
https://www.benchchem.com/product/b1671580?utm_src=pdf-body
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.danielshealth.com/knowledge-center/guide-cytotoxic-waste
https://www.benchchem.com/product/b1671580?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/guide-cytotoxic-waste
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://novus-environmental.co.uk/blog/disposing-of-cytotoxic-and-cytostatic-waste/
https://novus-environmental.co.uk/blog/disposing-of-cytotoxic-and-cytostatic-waste/
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Step 3: Labeling

o Label the waste container clearly with a "HAZARDOUS WASTE" label provided by your EHS
department.[8]

e The label must include the following information:

[¢]

The full chemical name: "Glesatinib" (or "MGCD265").[8]

o

The name of the Principal Investigator (P1).[8]

[e]

The specific laboratory or location (building and room number).[8]

o

Contact information for the research team.[8]
o Concentrations or percentages if applicable.[8]
Step 4: Storage

o Store the sealed and labeled hazardous waste container in a designated Satellite
Accumulation Area (SAA).[8]

e The SAA must be a secure, limited-access area, such as a locked cabinet, and should be
registered with the EHS department.[8][11]

e The research team is responsible for conducting and documenting weekly inspections of the
SAA.[8]

Step 5: Arranging for Disposal

e Once the container is full or the project concludes, contact your institution's EHS department
to arrange for pickup.[6][8]

» You will likely need to submit a chemical waste disposal request form.[8]
e Do not attempt to dispose of Glesatinib down the drain or in the regular trash.[4][12]

Step 6: Documentation and Record Keeping
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e The Pl is responsible for maintaining accurate records of the investigational drug's use and
disposal.[11]

o Retain all disposal records, including the completed waste disposal request form and any
certificate of destruction provided by the EHS department or its vendor.[6][7] These records
are crucial for regulatory compliance and audits.

Glesatinib Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of Glesatinib
waste in a laboratory or research setting.
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Caption: Workflow for the safe disposal of Glesatinib.
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Disclaimer: This document provides general guidance. Always consult your institution's specific

Environmental Health & Safety (EHS) protocols, the sponsor's instructions, and the Safety Data

Sheet (SDS) for Glesatinib before handling or disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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